BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Interpreting Canine
Cardiopet® proBNP Test Results

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cardiopet

Cat. No.: B3064052

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing the Canine
Cardiopet® proBNP test.

Frequently Asked Questions (FAQS)

Q1: What is N-terminal pro-B-type natriuretic peptide (NT-proBNP) and why is it a valuable
biomarker in canines?

Al: N-terminal pro-B-type natriuretic peptide (NT-proBNP) is a fragment of the pro-hormone
proBNP, which is released by cardiac muscle cells (cardiomyocytes) in response to stretching
and stress.[1][2][3] When the heart experiences increased pressure or volume overload,
common in many heart diseases, the production and secretion of proBNP increase.[3] The pro-
hormone is then cleaved into the biologically active B-type natriuretic peptide (BNP) and the
inactive but more stable NT-proBNP fragment.[3][4][5] Due to its longer half-life and stability,
NT-proBNP is an ideal biomarker for quantitatively assessing the degree of myocardial stretch
and stress.[4][5] Its measurement aids in the early detection, diagnosis, and staging of heart
disease in dogs.[6][7][8]

Q2: How should a "borderline"” or "gray zone" Cardiopet® proBNP result be interpreted?

A2: A borderline result, typically in the range of 900-1,800 pmol/L for dogs with clinical signs
consistent with cardiac disease, indicates increased stretch and stress on the myocardium.[9]
However, results within this range are not definitive for diagnosing congestive heart failure
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(CHF) as the cause of clinical signs, as other conditions can lead to similar elevations.[9][10]
Therefore, a borderline result should always be interpreted in conjunction with a thorough
clinical evaluation, including physical examination, thoracic radiographs, and potentially an
echocardiogram, to determine the clinical significance.[6][9]

Q3: What non-cardiac factors can influence a canine's proBNP levels?

A3: Several non-cardiac factors can lead to elevated NT-proBNP concentrations, potentially
causing misleading results. These include:

o Kidney Disease: NT-proBNP is primarily cleared by the kidneys, so renal insufficiency or
azotemia can lead to increased concentrations.[10][11]

o Pulmonary Hypertension: Severe pulmonary hypertension can cause an elevation in NT-
proBNP levels.[10][12][13]

o Systemic Hypertension: High blood pressure can also put stress on the heart and lead to
increased NT-proBNP.[10]

o Age: Healthy older dogs (>8 years) may have significantly higher plasma NT-proBNP
concentrations compared to younger dogs.[14]

o Breed: Some breeds, like Labrador Retrievers and Newfoundlands, may have normally
higher proBNP readings than other breeds.[15]

It's important to note that anxiety or stress from a veterinary visit does not raise proBNP levels,
as the test measures heart cell activity, not heart rate or adrenaline levels.[11]

Q4: Can the Cardiopet® proBNP test be used to differentiate between cardiac and respiratory
causes of dyspnea?

A4: Yes, the Cardiopet® proBNP test is a valuable tool in distinguishing between cardiac and
non-cardiac causes of respiratory signs like coughing or difficulty breathing.[8][16] In dogs
presenting with respiratory signs, an NT-proBNP concentration below 900 pmol/L makes
congestive heart failure unlikely.[9][10] Conversely, a result greater than 1,800 pmol/L strongly
suggests that the clinical signs are due to heart failure.[9] The borderline range of 900-1,800

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5639106/
https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://www.advancedpetcareclinic.com/your-dogs-probnp-test
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=2239&context=tjvm
https://www.thaiscience.info/journals/Article/TJVM/10962056.pdf
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://avmajournals.avma.org/view/journals/ajvr/72/5/ajvr.72.5.642.pdf
https://vetspace.2ndchance.info/why-is-my-dog-or-cats-probnp-test-abnormal/
https://www.advancedpetcareclinic.com/your-dogs-probnp-test
https://www.benchchem.com/product/b3064052?utm_src=pdf-body
https://www.benchchem.com/product/b3064052?utm_src=pdf-body
https://www.hytest.fi/sites/52cd5c487653512f63000004/content_entry52cd6295765351528d000020/5370bf60765351232200083e/files/Canine_NT-proBNP_TechNotes.pdf
https://www.diplovets.com/en/news-room/detail/article/cardiology-the-nt-probnp-value-in-the-blood-of-dogs-and-cats.html
https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

pmol/L requires further diagnostic investigation to differentiate between cardiac and respiratory
disease.[9][10]

Troubleshooting Guides

Issue: Unexpectedly high proBNP result in an asymptomatic dog.

» Review Patient Signalment: Consider the dog's breed and age, as certain breeds and older
dogs can have higher baseline NT-proBNP levels.[14][15]

o Assess Renal Function: Evaluate serum creatinine and BUN to rule out kidney disease,
which can decrease NT-proBNP clearance and falsely elevate results.[10][11]

o Measure Blood Pressure: Check for systemic hypertension, which can increase myocardial
wall stress.[10]

o Consider Further Diagnostics: If other factors are ruled out, an unexpectedly high result may
indicate early, occult heart disease. An echocardiogram is recommended to assess cardiac
structure and function.[9]

Issue: proBNP result is in the borderline range (900-1,800 pmol/L) in a dog with respiratory
signs.

o Perform Thoracic Radiographs: This is crucial to assess heart size and shape (e.g., Vertebral
Heart Score) and to look for evidence of pulmonary edema, which would support a diagnosis
of congestive heart failure.[9]

e Conduct an Echocardiogram: This will provide detailed information about cardiac structure,
function, and pressures, helping to confirm or rule out significant heart disease.[9]

» Evaluate for Concurrent Respiratory Disease: Even with a borderline proBNP, primary
respiratory disease cannot be ruled out and should be investigated.[10]

Data Presentation

Table 1: Interpretive Criteria for Canine Cardiopet® proBNP Test

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://avmajournals.avma.org/view/journals/ajvr/72/5/ajvr.72.5.642.pdf
https://vetspace.2ndchance.info/why-is-my-dog-or-cats-probnp-test-abnormal/
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://www.advancedpetcareclinic.com/your-dogs-probnp-test
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://www.idexx.com/files/cardiopet-interpretive-criteria-canine.pdf
https://cardiaceducationgroup.org/wp-content/uploads/2015/10/CEG_Circulations_Canine-Biomarkers_FINAL.pdf
https://www.benchchem.com/product/b3064052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Troubleshooting & Optimization

Check Availability & Pricing

Interpretation for

Interpretation for

NT-proBNP Dogs with Dogs with Clinical
. . Recommended
Concentration Suspected Heart Signs (e.g.,
. . Next Steps
(pmol/L) Disease (e.g., respiratory
murmur) distress)
Consider other causes
for clinical signs. For
o o o Doberman Pinschers,
Clinically significant The likelihood that
) ) o ) a result 2735 pmol/L
<900 heart disease is clinical signs are due o
) ) ) may indicate
unlikely. to heart failure is low. ) )
increased risk for
occult dilated
cardiomyopathy.[9]
Increased myocardial
) stretch and stress. Additional diagnostics
Increased myocardial ) )
Does not reliably such as thoracic
stretch and stress. ) ) )
900 - 1,800 o o differentiate between radiographs and an
Clinically significant ) )
) o cardiac and non- echocardiogram are
heart disease is likely. )
cardiac causes of recommended.[9]
clinical signs.
Increased myocardial Additional diagnostics
stretch and stress. The likelihood that are recommended to
> 1,800 Clinically significant clinical signs are due diagnose and assess

heart disease is highly
likely.

to heart failure is high.

the severity of the

disease.[9]

> 1,500 (in dogs <20

Increased risk of heart

Thoracic radiographs

and vertebral heart

) failure in the next 12 Not specified. score (VHS) are
kg with MVD) .
months. required at a
minimum.[9]
Experimental Protocols
Methodology for Cardiopet® proBNP Assay
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The Cardiopet® proBNP test is a quantitative immunoassay. While the specific proprietary
details of the IDEXX assay are not publicly available, the general principles of such an assay
are as follows:

o Sample Collection and Handling:

o Collect a whole blood sample in an EDTA (purple top) tube.

o Centrifuge the sample to separate the plasma.

o It is recommended to transfer the plasma to a new tube. Some manufacturers advise the
use of a protease inhibitor immediately after collection to prevent degradation of NT-
proBNP.[6]

o Samples should be refrigerated immediately after collection.[6]

o Assay Principle (Presumed to be an ELISA - Enzyme-Linked Immunosorbent Assay):

o The assay likely utilizes a sandwich ELISA format.

o Wells of a microtiter plate are coated with a capture antibody specific for an epitope on the
canine NT-proBNP molecule.

o The canine plasma sample is added to the wells, and any NT-proBNP present binds to the
capture antibody.

o After a washing step to remove unbound substances, a detection antibody, also specific
for NT-proBNP but at a different epitope and conjugated to an enzyme (e.g., horseradish
peroxidase), is added.

o This detection antibody binds to the captured NT-proBNP, forming a "sandwich".

o Another wash step removes any unbound detection antibody.

o A substrate for the enzyme is added, which is converted by the enzyme into a colored
product.

o The intensity of the color is proportional to the amount of NT-proBNP in the sample.
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o The color change is measured using a spectrophotometer (plate reader).

e Quantification:
o A standard curve is generated using known concentrations of canine NT-proBNP.

o The concentration of NT-proBNP in the patient sample is determined by comparing its
absorbance to the standard curve.

o Results are reported in pmol/L.
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Caption: Signaling pathway of natriuretic peptide release and action.
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Caption: Diagnostic workflow for a canine with a borderline proBNP result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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